Cas no 55702-61-9 (Trimethyl-2-hexene, 4,4,5-)

• Product Name: Trimethyl-2-hexene, 4,4,5-
• CAS No: 55702-61-9
• MF: C₉H₁₈
• MW: 126.239223003387
• CID: 944356
• PubChem ID: 557850
• Update Time: 2025-04-19

Trimethyl-2-hexene, 4,4,5- Chemical and Physical Properties

Names and Identifiers

• Trimethyl-2-hexene, 4,4,5-
• 4,4,5-trimethylhex-2-ene

• Inchi： 1S/C9H18/c1-6-7-9(4,5)8(2)3/h6-8H,1-5H3
• InChI Key： PRUCZTKBAPTGNR-UHFFFAOYSA-N
• SMILES： C(C=CC)(C)(C)C(C)C

Computed Properties

• Exact Mass: 126.14094
• Monoisotopic Mass: 126.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0